Cas no 866777-98-2 (N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide)

N-Methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide is a chiral epoxide derivative featuring a methanesulfonamide functional group. Its stereospecific (2S)-oxirane ring enables selective reactivity in nucleophilic ring-opening reactions, making it a valuable intermediate in asymmetric synthesis. The N-methyl and methanesulfonamide moieties enhance stability while allowing further functionalization. This compound is particularly useful in pharmaceutical and fine chemical applications, where its chiral integrity and electrophilic epoxide group facilitate the synthesis of enantiomerically pure compounds. Its well-defined structure ensures reproducibility in synthetic routes, offering advantages in the development of biologically active molecules and complex organic frameworks.
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide structure
866777-98-2 structure
Product Name:N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
CAS No:866777-98-2
MF:C5H11NO3S
MW:165.210740327835
MDL:MFCD30803369
CID:1854864
PubChem ID:60136062
Update Time:2025-10-12

N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-[(2S)-oxiranylmethyl]-Methanesulfonamide
    • N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
    • Methanesulfonamide, N-methyl-N-[(2S)-oxiranylmethyl]- (9CI)
    • N-Methyl-N-[(2S)-2-oxiranylmethyl]methanesulfonamide (ACI)
    • (S)-N-Methyl-N-(oxiran-2-ylmethyl)methanesulfonamide
    • N-Methyl-N-((S)-2-oxiran-2-ylmethyl)methanesulfonamide
    • CS-0048786
    • SCHEMBL3434112
    • AKOS037644568
    • P17383
    • DB-214274
    • AS-53997
    • N-Methyl-n-([(2s)-oxiran-2-yl]methyl)methanesulfonamide
    • MFCD30803369
    • 866777-98-2
    • Methanesulfonamide, N-methyl-N-[(2S)-oxiranylmethyl]-
    • N-methyl-N-[[(2S)-oxiran-2-yl]methyl]methanesulfonamide
    • BCP30697
    • N-Methyl-N-{[(2S)-oxiran-2-yl]methylmethanesulfonamide
    • N-methyl-N-[(S)-2-oxiran-2-ylmethyl]methanesulfonamide
    • MDL: MFCD30803369
    • Inchi: 1S/C5H11NO3S/c1-6(10(2,7)8)3-5-4-9-5/h5H,3-4H2,1-2H3/t5-/m0/s1
    • InChI Key: DUCXLFIAGRGXAB-YFKPBYRVSA-N
    • SMILES: C([C@@H]1OC1)N(C)S(=O)(=O)C

Computed Properties

  • Exact Mass: 165.04596439g/mol
  • Monoisotopic Mass: 165.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 58.3Ų

N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1053-1 G
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
1g
¥ 640.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
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¥ 1,920.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
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¥ 3,392.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1053-25 G
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
25g
¥ 5,953.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1053-50 G
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
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¥ 10,111.00 2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBZ1053-100 G
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 97%
100g
¥ 18,433.00 2021-05-07
abcr
AB486863-1 g
N-Methyl-N-{[(2S)-oxiran-2-yl]methylmethanesulfonamide; .
866777-98-2
1g
€107.60 2023-06-15
Chemenu
CM325616-1g
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 95%+
1g
$97 2022-03-01
Chemenu
CM325616-5g
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 95%+
5g
$*** 2023-05-29
Chemenu
CM325616-10g
N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide
866777-98-2 95%+
10g
$514 2022-03-01

N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 °C
Reference
Discovery, oral pharmacokinetics and in vivo efficacy of velusetrag, a highly selective 5-HT4 receptor agonist that has achieved proof-of-concept in patients with chronic idiopathic constipation
Long, Daniel D.; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(19), 6048-6052

N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide Raw materials

N-methyl-N-{[(2S)-oxiran-2-yl]methyl}methanesulfonamide Preparation Products

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